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Compound of Interest

Compound Name: Metchnikowin

Cat. No.: B1169901

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols and supporting information for the
immunolocalization of the antimicrobial peptide Metchnikowin in Drosophila melanogaster
tissues. Metchnikowin is a key component of the fly's innate immune response, expressed
primarily in the fat body (analogous to the vertebrate liver) and also in epithelial tissues such as
the gut and trachea.[1][2] Visualizing its expression and localization is crucial for understanding
immune response dynamics, host-pathogen interactions, and for the development of novel
antimicrobial strategies.

Data Presentation

While direct quantitative data from immunolocalization of Metchnikowin protein is not readily
available in the literature, quantitative reverse transcription PCR (QRT-PCR) has been used to
measure Metchnikowin (Mtk) mRNA expression levels. The following table summarizes
representative data on the fold change in Mtk mRNA expression in adult flies following septic
injury, demonstrating its inducibility.
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Mean Fold Change in Mtk

Condition Genotype .
MRNA Expression

Uninfected Wild-Type Baseline

Infected Wild-Type >100-fold increase

Infected Mtk Mutant No significant expression

Note: This table is a representation of data described in studies where Metchnikowin
expression was quantified by gqRT-PCR. Actual fold change can vary based on the nature of the
infection and the time point of analysis.

Signaling Pathways and Experimental Workflow

To understand the regulation of Metchnikowin expression and the general workflow for its
visualization, the following diagrams are provided.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Visualizing Metchnikowin: Application Notes and
Protocols for Immunolocalization in Drosophila Tissues]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b1169901#immunolocalization-
techniques-for-visualizing-metchnikowin-in-tissues]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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